Cas no 53369-40-7 (DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT)

DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT Chemical and Physical Properties
Names and Identifiers
-
- DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT
- DANSYL-L -ISOLEUCINE
- cyclohexanamine,(2S,3S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylpentanoic acid
- N-((5-(Dimethylamino)-1-naphthyl)sulphonyl)-L-isoleucine, compoundwith cyclohexylamine (1:1)
- cyclohexanamine (2S,3S)-2-(5-(dimethylamino)naphthalene-1-sulfonamido)-3-methylpentanoate
- DTXSID60201531
- EINECS 258-500-1
- 53369-40-7
- cyclohexanamine;(2S,3S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-methylpentanoic acid
-
- Inchi: InChI=1S/C18H24N2O4S.C6H13N/c1-5-12(2)17(18(21)22)19-25(23,24)16-11-7-8-13-14(16)9-6-10-15(13)20(3)4;7-6-4-2-1-3-5-6/h6-12,17,19H,5H2,1-4H3,(H,21,22);6H,1-5,7H2/t12-,17-;/m0./s1
- InChI Key: YSWPFEXUKBSNGY-XHXSRVRCSA-N
- SMILES: CCC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC2=C1C=CC=C2N(C)C.C1CCC(CC1)N
Computed Properties
- Exact Mass: 463.25000
- Monoisotopic Mass: 463.25047784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 604
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121Ų
Experimental Properties
- PSA: 121.11000
- LogP: 6.13320
DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHENG KE LU SI SHENG WU JI SHU | sc-214848-100 mg |
Dansyl-L-isoleucine cyclohexylammonium salt, |
53369-40-7 | 100mg |
¥226.00 | 2023-05-31 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-214848-100mg |
Dansyl-L-isoleucine cyclohexylammonium salt, |
53369-40-7 | 100mg |
¥226.00 | 2023-09-05 |
DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT Related Literature
-
D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
-
Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
-
Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
-
Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
Additional information on DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT
Comprehensive Guide to DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT (CAS No. 53369-40-7): Properties, Applications, and Market Insights
DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT (CAS No. 53369-40-7) is a specialized fluorescent derivative widely used in biochemical research, pharmaceutical development, and analytical chemistry. This compound combines the unique properties of dansyl chloride with L-isoleucine, offering exceptional sensitivity for detection and quantification in complex biological systems. Its cyclohexylammonium salt form enhances solubility and stability, making it a preferred choice for researchers working with amino acid analysis and protein studies.
The growing demand for fluorescent labeling reagents in proteomics and metabolomics has positioned DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT as a critical tool for modern laboratories. Recent advancements in mass spectrometry and HPLC techniques have further increased its utilization, particularly in studies involving protein folding, enzyme kinetics, and biomarker discovery. The compound's ability to provide high-resolution signals under UV light makes it invaluable for chromatographic detection and quantitative analysis.
From a chemical perspective, DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT exhibits excellent photostability and quantum yield, characteristics that are essential for fluorescence spectroscopy applications. Researchers frequently employ this compound in FRET (Förster Resonance Energy Transfer) studies, where its dansyl group serves as an efficient energy donor or acceptor. The L-isoleucine moiety contributes to its chiral specificity, enabling precise investigations into stereochemical interactions in biological systems.
The pharmaceutical industry has shown increasing interest in DANSYL-L-ISOLEUCINE derivatives for drug development processes. Its applications extend to peptide synthesis, where it acts as a protecting group and fluorescent tracer simultaneously. Recent publications highlight its use in developing novel therapeutic peptides and targeted drug delivery systems, particularly in oncology and neurodegenerative disease research.
Quality control of DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT requires stringent analytical methods. Most manufacturers ensure purity through reverse-phase HPLC and spectrophotometric analysis, with typical purity grades exceeding 98%. Storage recommendations generally suggest keeping the compound at 2-8°C in amber vials to prevent photodegradation, with special attention to moisture control due to its hygroscopic nature.
Market analysis indicates steady growth in the fluorescent probe sector, with DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT maintaining a significant share. The compound's versatility in bioconjugation chemistry and biosensor development continues to drive demand across academic and industrial research facilities. Emerging applications in single-molecule detection and super-resolution microscopy are expected to further expand its market potential in coming years.
Environmental and safety considerations for DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT follow standard laboratory chemical protocols. While not classified as hazardous under normal handling conditions, researchers should employ proper personal protective equipment and work in well-ventilated areas. The compound's low toxicity profile makes it suitable for various biological applications without significant environmental concerns when disposed of properly.
Recent technological trends have seen DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT integrated with microfluidic devices and lab-on-a-chip systems. These innovations allow for high-throughput screening and real-time monitoring of biochemical reactions. The compound's compatibility with automated peptide synthesizers and robotic liquid handling systems further enhances its utility in modern high-efficiency laboratories.
For researchers sourcing DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT, verification of CAS No. 53369-40-7 and proper analytical certificates remains crucial. Reputable suppliers typically provide comprehensive NMR and mass spectrometry data to confirm structural integrity. Custom synthesis options are increasingly available for specific isotopic labeling or purity requirements, catering to advanced research needs in structural biology and mechanistic enzymology.
The future outlook for DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT appears promising, with ongoing research exploring its potential in bioimaging and theranostic applications. As analytical techniques become more sensitive and research questions more complex, this versatile fluorescent marker will likely maintain its position as an essential tool in life science research and pharmaceutical development.
53369-40-7 (DANSYL-L-ISOLEUCINE CYCLOHEXYLAMMONIUM SALT) Related Products
- 1101-67-3(L-Glutamine,N2-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)
- 53332-28-8(cyclohexanamine; (2S)-2-[(5-dimethylaminonaphthalen-1-yl)sulfonylamino]-3-hydroxy-propanoic acid)
- 53332-27-7(DANSYL-L-ALANINE CYCLOHEXYLAMMONIUM SALT)
- 1100-22-7(Dansyl-L-leucine)
- 35021-16-0(L-Threonine,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)
- 1101-84-4(L-Lysine,N6-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)
- 1100-21-6(Dansyl-l-isoleucine)
- 53332-30-2(17039-58-6)
- 1804424-80-3(6-(Difluoromethyl)-4-fluoro-2-hydroxy-3-methoxypyridine)
- 1192057-23-0(Methyl 2-amino-5,5,5-trifluoro-4-methylpentanoate)




